Cas no 710941-52-9 (ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate)

ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate structure
710941-52-9 structure
Product Name:ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate
CAS No:710941-52-9
MF:C6H13NO2S
MW:163.23792052269
MDL:MFCD30066098
CID:557951
PubChem ID:45082477
Update Time:2025-04-19

ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

    • D-Cysteine, 2-methyl-,ethyl ester
    • D-Cysteine, 2-methyl-, ethyl ester (9CI)
    • ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate
    • DTXSID60665270
    • 710941-52-9
    • EN300-22836909
    • Ethyl 2-methyl-D-cysteinate
    • MDL: MFCD30066098
    • Inchi: 1S/C6H13NO2S/c1-3-9-5(8)6(2,7)4-10/h10H,3-4,7H2,1-2H3/t6-/m1/s1
    • InChI Key: RIJQKIFTFSSRSH-ZCFIWIBFSA-N
    • SMILES: SC[C@@](C(=O)OCC)(C)N

Computed Properties

  • Exact Mass: 163.067
  • Monoisotopic Mass: 163.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 53.3A^2

Experimental Properties

  • PSA: 91.12000
  • LogP: 0.89700

ethyl (2S)-2-amino-2-methyl-3-sulfanylpropanoate Pricemore >>

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Enamine
EN300-22836909-1g
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Enamine
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